2-Phenyl-6-[2-(phenylsulfanyl)ethyl]indolizine
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Overview
Description
2-Phenyl-6-[2-(phenylsulfanyl)ethyl]indolizine is an organic compound with the molecular formula C22H19NS. It belongs to the class of indolizines, which are heterocyclic compounds containing a fused pyrrole and pyridine ring. This compound is notable for its unique structure, which includes a phenylsulfanyl group attached to an ethyl chain, further connected to the indolizine core .
Preparation Methods
The synthesis of indolizines, including 2-Phenyl-6-[2-(phenylsulfanyl)ethyl]indolizine, can be achieved through various methods. Traditional synthetic routes involve classical methodologies such as the Scholtz or Chichibabin reactions . These methods typically involve the cyclization of pyridine or pyrrole derivatives under specific conditions. Recent advancements have introduced transition metal-catalyzed reactions and oxidative coupling approaches, which offer more efficient and selective pathways .
Chemical Reactions Analysis
2-Phenyl-6-[2-(phenylsulfanyl)ethyl]indolizine undergoes several types of chemical reactions, including:
Oxidation: This reaction can be facilitated by oxidizing agents such as potassium permanganate or chromium trioxide.
Reduction: Common reducing agents like lithium aluminum hydride or sodium borohydride can be used.
Substitution: Nucleophilic substitution reactions can occur, especially at the phenylsulfanyl group, using reagents like sodium methoxide or potassium tert-butoxide.
The major products formed from these reactions depend on the specific conditions and reagents used .
Scientific Research Applications
2-Phenyl-6-[2-(phenylsulfanyl)ethyl]indolizine has a wide range of applications in scientific research:
Chemistry: It serves as a precursor for the synthesis of more complex indolizine derivatives.
Biology: Its unique structure allows it to interact with various biological targets, making it useful in biochemical studies.
Industry: Used in the development of advanced materials and dyes
Mechanism of Action
The mechanism of action of 2-Phenyl-6-[2-(phenylsulfanyl)ethyl]indolizine involves its interaction with specific molecular targets. The phenylsulfanyl group plays a crucial role in binding to these targets, influencing various biochemical pathways. The exact pathways and targets can vary depending on the specific application and context .
Comparison with Similar Compounds
Similar compounds to 2-Phenyl-6-[2-(phenylsulfanyl)ethyl]indolizine include other indolizine derivatives with different substituents. For example:
2-Phenyl-6-(2-p-tolylsulfanyl-ethyl)-indolizine: Similar structure but with a p-tolylsulfanyl group.
Ethyl 2-({2-phenyl-6-[(phenylsulfanyl)methyl]pyrimidin-4-yl}sulfanyl)acetate: Contains a pyrimidinyl group instead of the indolizine core.
These compounds share structural similarities but differ in their specific substituents, leading to variations in their chemical properties and applications.
Properties
Molecular Formula |
C22H19NS |
---|---|
Molecular Weight |
329.5 g/mol |
IUPAC Name |
2-phenyl-6-(2-phenylsulfanylethyl)indolizine |
InChI |
InChI=1S/C22H19NS/c1-3-7-19(8-4-1)20-15-21-12-11-18(16-23(21)17-20)13-14-24-22-9-5-2-6-10-22/h1-12,15-17H,13-14H2 |
InChI Key |
OZNPKEPPWJFSQI-UHFFFAOYSA-N |
Canonical SMILES |
C1=CC=C(C=C1)C2=CN3C=C(C=CC3=C2)CCSC4=CC=CC=C4 |
Origin of Product |
United States |
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